Cas no 1806829-27-5 (3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806829-27-5
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4860542
• Update Time: 2025-06-11

3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-7-5(3-14)4(8(10)11)2-13-6(7)1-12/h2-3,8H
• InChI Key： VRKJATZXFPLPNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806829-27-5): A Comprehensive Overview

3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806829-27-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde is composed of a pyridine ring substituted with a bromo group at the 3-position, a cyano group at the 2-position, a difluoromethyl group at the 5-position, and an aldehyde group at the 4-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde in the development of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in various diseases. The bromo and cyano groups contribute to the compound's ability to form stable complexes with metal ions, which can be crucial for its biological activity.

In addition to its enzymatic inhibition properties, 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde has been explored for its potential as a building block in the synthesis of more complex molecules. The difluoromethyl group, known for its electron-withdrawing effect, enhances the reactivity and selectivity of the compound in various chemical reactions. This makes it an attractive starting material for the synthesis of compounds with diverse biological activities.

The aldehyde functionality in 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde provides additional opportunities for chemical modification. For example, it can undergo condensation reactions with amines to form imines or Schiff bases, which are important intermediates in the synthesis of pharmaceuticals and agrochemicals. The versatility of this functional group allows researchers to tailor the properties of the final product to meet specific therapeutic or industrial needs.

The physical and chemical properties of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde have been extensively studied. It is typically obtained as a crystalline solid and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various reaction conditions makes it suitable for use in multi-step synthetic processes. However, care should be taken to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

In terms of safety and handling, while 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle the compound in a well-ventilated area or fume hood to minimize exposure.

The synthesis of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde has been reported using several methodologies. One common approach involves the reaction of 3-bromopyridine with cyanoacetic acid followed by subsequent transformations to introduce the difluoromethyl and aldehyde groups. Another method involves palladium-catalyzed cross-coupling reactions, which offer high yields and excellent functional group tolerance.

The potential applications of 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde extend beyond pharmaceuticals. It has been investigated for its use in materials science, particularly in the development of functional polymers and coatings. The unique combination of electronic properties provided by the bromo, cyano, difluoromethyl, and aldehyde groups makes it an attractive candidate for these applications.

In conclusion, 3-Bromo-2-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806829-27-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on new drug candidates and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future developments.